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Compound of Interest

Compound Name:
2-Chloro-6-morpholinonicotinic

acid

Cat. No.: B1469763 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-6-morpholinonicotinic Acid
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chloro-6-morpholinonicotinic acid
(CAS No. 1293385-31-5) is publicly available. The following information is synthesized from

safety data for structurally similar compounds, including 6-Chloro-2-morpholinonicotinic acid, 2-

Chloronicotinic acid, morpholine, and general chlorinated pyridine derivatives. It is imperative to

handle this compound with caution and to perform a thorough risk assessment before use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Chloro-6-morpholinonicotinic acid. The

procedural guidance herein is intended to promote laboratory safety and ensure proper

chemical handling from acquisition to disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 2-Chloro-6-morpholinonicotinic acid is anticipated to be

harmful if swallowed or inhaled, and to cause skin and serious eye irritation. The morpholine

moiety suggests a potential for corrosivity. Therefore, a stringent PPE protocol is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles with a

face shield.

Protects against splashes and

dust, which can cause serious

eye irritation or damage.

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact, which may cause

irritation.[1]

Body Protection
A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing and skin.[1]

Respiratory
Use in a certified chemical

fume hood.

Minimizes inhalation of dust or

vapors, which may be harmful.

[1]

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to mitigate the risks associated with 2-Chloro-6-
morpholinonicotinic acid.

Engineering Controls:

Always handle this compound within a certified chemical fume hood to ensure adequate

ventilation.[1]

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.

Handling Procedures:

Before use, ensure all necessary PPE is correctly worn.

Weigh and transfer the compound in a fume hood to avoid generating dust.

Keep containers tightly closed when not in use to prevent the absorption of moisture and

contamination.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/product/b1469763?utm_src=pdf-body
https://www.benchchem.com/product/b1469763?utm_src=pdf-body
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly sealed.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Disposal Plan
All waste materials must be treated as hazardous.

Table 2: Disposal Guidelines

Waste Type Disposal Procedure

Solid Chemical
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated PPE
Dispose of as hazardous waste in accordance

with institutional and local regulations.

Empty Containers

Rinse thoroughly with an appropriate solvent,

collect the rinsate as hazardous waste, and then

dispose of the container as directed by your

institution's safety office.

Dispose of all waste through a licensed hazardous waste disposal company. Do not dispose of

down the drain or in general trash.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure.
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Table 3: Emergency Response Protocol

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Workflow and Safety Integration
The following diagram illustrates the integration of safety measures throughout the

experimental workflow when using 2-Chloro-6-morpholinonicotinic acid.
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Caption: Workflow integrating safety steps for handling 2-Chloro-6-morpholinonicotinic acid.

Logical Relationship of Safety Measures
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The following diagram outlines the logical hierarchy of controls for safely handling this

chemical, from most to least effective.
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Caption: Hierarchy of safety controls for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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